3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine

• CAS No.: 138048-42-7
• Molecular Formula: C21H41NO
• Molecular Weight: 323.6 g/mol
• IUPAC Name: 3-octadeca-1,3-dienoxypropan-1-amine
• InChI: InChI=1S/C21H41NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21-18-19-22/h15-17,20H,2-14,18-19,21-22H2,1H3
• InChI Key: PUGKDVGWILVHOT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCC=CC=COCCCN

Description

3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine is an organic compound characterized by its long hydrocarbon chain and amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine typically involves the reaction of octadeca-1,3-diene with 3-chloropropan-1-amine under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as distillation or chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxygen-containing derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The amine group can participate in substitution reactions, where it can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) are often used in hydrogenation reactions.

Substitution: Reagents like alkyl halides or acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce saturated hydrocarbons.

Scientific Research Applications

3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound can be used in studies involving lipid metabolism and membrane biology.

Industry: It is used in the production of surfactants, lubricants, and other industrial chemicals.

Mechanism of Action

The mechanism by which 3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine exerts its effects involves interactions with cellular membranes and proteins. The long hydrocarbon chain allows it to integrate into lipid bilayers, affecting membrane fluidity and function. The amine group can interact with various molecular targets, influencing biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• (2-Aminoethoxy)[(2R)-2-[(9Z)-hexadec-9-enoyloxy]-3-[(1Z,9Z)-octadeca-1,9-dien-1-yloxy]propoxy]phosphinic acid
• N,N-Dimethyl-2,3-bis((9Z,12Z)-octadeca-9,12-dien-1-yloxy)propan-1-amine

Uniqueness

3-[(Octadeca-1,3-dien-1-yl)oxy]propan-1-amine is unique due to its specific structure, which combines a long hydrocarbon chain with an amine group. This combination allows it to participate in a wide range of chemical reactions and makes it suitable for diverse applications in research and industry.